2-Hydroxy-5-(trifluoromethyl)pyridine

Description

2-Hydroxy-5-(trifluoromethyl)pyridine is a pyridine derivative with a trifluoromethyl group at the 5-position and a hydroxyl group at the 2-position . It appears as a crystalline powder, ranging in color from white to beige . This chemical, also known by synonyms such as 5-(trifluoromethyl)-1H-pyridin-2-one and 5-trifluoromethyl pyridin-2-ol, has a molecular formula of $C_6H_4F_3NO$ and a molecular weight of 163.10 g/mol .

This compound is used as a heterocyclic building block with applications in catalysis . Safety precautions include that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It can also be harmful if swallowed or inhaled, and harmful in contact with skin . Appropriate safety measures, including wearing protective gloves and eyewear, should be taken when handling it .

Another similar chemical compound is 3-Chloro-2-hydroxy-5-(trifluoromethyl)pyridine .

• CAS No.: 33252-63-0
• Product Name: 2-Hydroxy-5-(trifluoromethyl)pyridine
• Molecular Formula: C6H4F3NO
• Molecular Weight: 163.1 g/mol
• IUPAC Name: 5-(trifluoromethyl)-1H-pyridin-2-one
• Standard InChI: InChI=1S/C6H4F3NO/c7-6(8,9)4-1-2-5(11)10-3-4/h1-3H,(H,10,11)
• Standard InChIKey: BYRJSCNPUHYZQE-UHFFFAOYSA-N
• SMILES: C1=CC(=O)NC=C1C(F)(F)F
• Canonical SMILES: C1=CC(=O)NC=C1C(F)(F)F
• Synonyms: 5-Trifluoromethyl-2-hydroxypyridine; 5-(Trifluoromethyl)-2-pyridone; 5-(Trifluoromethyl)pyridin-2(1H)-one; 5-(Trifluoromethyl)-2-pyridinol
• PubChem Compound: 147443
• Last Modified: Sep 14 2023